Cas no 1567980-63-5 (5-Thiazolemethanamine, α-ethyl-, (αS)-)

• Product Name: 5-Thiazolemethanamine, α-ethyl-, (αS)-
• CAS No: 1567980-63-5
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 5581003
• PubChem ID: 81869582
• Update Time: 2025-07-23

5-Thiazolemethanamine, α-ethyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanamine, α-ethyl-, (αS)-
• (1S)-1-(1,3-THIAZOL-5-YL)PROPAN-1-AMINE
• AKOS020851241
• EN300-712988
• 1567980-63-5

• Inchi： 1S/C6H10N2S/c1-2-5(7)6-3-8-4-9-6/h3-5H,2,7H2,1H3/t5-/m0/s1
• InChI Key： UWMSEEVEIGMHRK-YFKPBYRVSA-N
• SMILES： S1C=NC=C1[C@H](CC)N

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 232.5±15.0 °C(Predicted)
• pka: 8.73±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-Thiazolemethanamine, α-ethyl-, (αS)-

Introduction to 5-Thiazolemethanamine, α-ethyl-, (αS) and Its Significance in Modern Chemical Research

The compound with the CAS number 1567980-63-5, identified as 5-Thiazolemethanamine, α-ethyl-, (αS), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. Thiazole derivatives have long been recognized for their diverse biological activities and structural versatility, making them invaluable in the development of new drugs and therapeutic agents. The specific configuration of this compound, particularly the (αS) designation, suggests a carefully tailored molecular structure that could influence its interactions with biological targets.

Thiazole is a heterocyclic compound consisting of a sulfur atom and a nitrogen atom bonded to a five-membered ring containing two carbon atoms. This unique structural framework imparts remarkable chemical and biological properties to thiazole derivatives. In recent years, researchers have been increasingly interested in modifying the side chains of thiazole compounds to enhance their pharmacological effects. The ethyl substitution at the α-position in 5-Thiazolemethanamine, α-ethyl-, (αS) introduces a specific steric and electronic environment that can modulate its reactivity and biological activity.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The (αS) configuration suggests that this compound may exhibit unique stereoselective interactions with biological targets, which could be crucial for achieving high efficacy and low toxicity in drug development. Recent studies have shown that stereoisomers of thiazole-based compounds can differ significantly in their pharmacokinetic profiles and therapeutic outcomes.

The synthesis of 5-Thiazolemethanamine, α-ethyl-, (αS) involves sophisticated organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, are often employed to achieve the desired stereoisomer with high enantiomeric purity. These synthetic strategies not only highlight the ingenuity of modern chemical research but also underscore the importance of molecular architecture in determining biological function.

In the context of drug discovery, 5-Thiazolemethanamine, α-ethyl-, (αS) serves as a valuable scaffold for designing novel therapeutic agents. Its thiazole core can be further functionalized to target specific disease pathways, while the ethyl group and stereochemical configuration provide additional opportunities for optimizing pharmacological properties. For instance, recent research has demonstrated that thiazole derivatives can interact with enzymes involved in metabolic disorders, making them promising candidates for treating conditions such as diabetes and obesity.

The biological activity of 5-Thiazolemethanamine, α-ethyl-, (αS) has been explored through both computational modeling and experimental validation. Computational studies have predicted potential binding modes of this compound with target proteins, providing insights into its mechanism of action. Experimental investigations have confirmed these predictions by demonstrating significant inhibitory effects on relevant enzymes and receptors. These findings not only validate the theoretical models but also reinforce the therapeutic potential of this compound.

Furthermore, the stereochemical specificity of 5-Thiazolemethanamine, α-ethyl-, (αS) underscores the importance of enantiomer discrimination in drug development. Many drugs on the market are racemic mixtures containing both enantiomers of a chiral molecule, each with distinct pharmacological effects. By focusing on a single stereoisomer, researchers can develop more effective and safer drugs with reduced side effects. The (αS) configuration of this compound exemplifies how stereochemistry can be leveraged to optimize drug design.

The future prospects for 5-Thiazolemethanamine, α-ethyl-, (αS) are promising, given its unique structural features and potential applications in medicine. Ongoing research aims to explore its efficacy in preclinical models and eventually translate these findings into clinical trials. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.

In conclusion,5-Thiazolemethanamine, α-ethyl-, (αS) is a remarkable molecule that exemplifies the intersection of organic chemistry and pharmaceutical science. Its thiazole core,(αS) configuration,and ethyl substitution make it a versatile scaffold for drug development with significant therapeutic potential. As research progresses,this compoundis likely to contribute to advancements in medicine by providing new insights into disease mechanisms and offering innovative solutions for treating various conditions.